4-bromo-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]benzamide

• Molecular Formula: C16H12BrN3O2
• Molecular Weight: 358.19 g/mol
• IUPAC Name: 4-bromo-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]benzamide
• InChI: InChI=1S/C16H12BrN3O2/c1-10-2-4-11(5-3-10)14-15(20-22-19-14)18-16(21)12-6-8-13(17)9-7-12/h2-9H,1H3,(H,18,20,21)
• InChI Key: AKBFODYACRQXQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NON=C2NC(=O)C3=CC=C(C=C3)Br

Description

4-bromo-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]benzamide is a chemical compound that belongs to the class of benzamides It is characterized by the presence of a bromine atom, a methylphenyl group, and an oxadiazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-bromo-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]benzamide typically involves the following steps:

Formation of the Oxadiazole Ring: The oxadiazole ring can be synthesized through the cyclization of appropriate precursors under specific conditions.

Coupling Reaction: The final step involves coupling the brominated oxadiazole with the benzamide moiety under suitable conditions, often using palladium-catalyzed cross-coupling reactions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This includes the use of continuous flow reactors and advanced purification techniques to ensure the scalability and reproducibility of the process.

Chemical Reactions Analysis

Types of Reactions

4-bromo-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]benzamide undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering the oxidation state of specific atoms within the molecule.

Common Reagents and Conditions

N-bromosuccinimide (NBS): Used for bromination reactions.

Palladium Catalysts: Employed in cross-coupling reactions to form carbon-carbon bonds.

Oxidizing Agents: Such as potassium permanganate for oxidation reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various derivatives with different functional groups replacing the bromine atom .

Scientific Research Applications

4-bromo-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]benzamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-bromo-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects . The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 4-bromo-N-(4-methoxybenzyl)benzamide
• 4-bromo-N-(2-methylphenyl)benzamide

Uniqueness

4-bromo-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]benzamide is unique due to the presence of the oxadiazole ring, which imparts distinct chemical and biological properties compared to other benzamide derivatives .